Cas no 32228-15-2 (Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]-)
32228-15-2 structure
Product Name:Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]-
CAS No:32228-15-2
MF:C10H12O2S
MW:196.266081809998
CID:306657
PubChem ID:5463123
Update Time:2025-04-19
Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]-
- 1-methyl-4-[(E)-prop-1-enyl]sulfonylbenzene
- (E)-1-Methyl-4-(1-propenylsulphonyl)benzene
- (E)-1-Methyl-4-(1-propenyl-sulphonyl)-benzene
- 1-Methyl-4-[(1E)-prop-1-en-1-ylsulfonyl]benzene
- 4-Methylphenyl (1E)-prop-1-en-1-yl sulfone
- SCHEMBL10600352
- 32228-15-2
-
- Inchi: 1S/C10H12O2S/c1-3-8-13(11,12)10-6-4-9(2)5-7-10/h3-8H,1-2H3/b8-3+
- InChI Key: BWSQJQVNZGJZDB-FPYGCLRLSA-N
- SMILES: S(/C=C/C)(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 196.05586
- Monoisotopic Mass: 196.0558
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5
- XLogP3: 2.2
Experimental Properties
- Density: 1.127
- Boiling Point: 340.2°C at 760 mmHg
- Flash Point: 191.4°C
- Refractive Index: 1.532
- PSA: 34.14
Benzene,1-methyl-4-[(1E)-1-propen-1-ylsulfonyl]- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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